Cas no 1131912-84-9 (4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
1131912-84-9 structure
Product Name:4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:1131912-84-9
MF:C7H8N2O4
MW:184.149421691895
MDL:MFCD12548033
CID:1084468
PubChem ID:45923681
Update Time:2025-04-20

4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • 4-methoxycarbonyl-2-methylpyrazole-3-carboxylic acid
    • 4-Methoxycarbonyl-2-methyl-pyrazole-3-carboxylic acid
    • STL414702
    • DA-15386
    • EN300-232287
    • XYVYDPDSDRTULL-UHFFFAOYSA-N
    • 4-(METHOXYCARBONYL)-2-METHYLPYRAZOLE-3-CARBOXYLIC ACID
    • DTXSID50672615
    • AKOS005168994
    • 4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylicacid
    • CS-0241308
    • SCHEMBL9105724
    • MFCD12548033
    • 1131912-84-9
    • MDL: MFCD12548033
    • Inchi: 1S/C7H8N2O4/c1-9-5(6(10)11)4(3-8-9)7(12)13-2/h3H,1-2H3,(H,10,11)
    • InChI Key: XYVYDPDSDRTULL-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NN(C)C=1C(=O)O)=O

Computed Properties

  • Exact Mass: 184.04840674g/mol
  • Monoisotopic Mass: 184.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 374.0±27.0 °C at 760 mmHg
  • Flash Point: 180.0±23.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB501941-100 mg
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